Cas no 84304-92-7 (Rabdosin B)

• Product Name: Rabdosin B
• CAS No: 84304-92-7
• Molecular Formula: C₂₄H₃₂O₈
• Molecular Weight: 448.506088256836
• CID: 726327
• PubChem ID: 14109027

Rabdosin B Properties

Names and Identifiers

• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,6-(acetyloxy)-2-[(acetyloxy)methyl]tetrahydro-5'-hydroxy-3,3-dimethyl-8'-methylene-,(1R,2R,4'aS,5'S,6S,7'S,9'aS)-
• Rabdosin B
• Spiro[cyclohexane-1,4'(3'H)-[1H-7,9a]methanocyclohepta[c]pyran]-1',9'(4'aH)-dione,6-(acetyloxy)-2-[(acetyloxy)methyl]tetrahyd
• [6-(Acetyloxy)-5'-hydroxy-3,3-dimethyl-8'-methylidene-1',9'-dioxohexahydro-1'H,3'H-spiro[cyclohexane-1,4'-[2]oxa[7,9a]methanocyclohepta[c]pyran]-2-yl]methyl acetate
• [(1'R,3'S,7S,9R)-3'-Acetyloxy-7-hydroxy-6',6'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[
• [(1R,1'S,3'R,5S,6R,7R,9R)-3'-Acetyloxy-7-hydroxy-6',6'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxa
• (1R,2R,4′aS,5′S,6S,7′S,9′aS)-6-(Acetyloxy)-2-[(acetyloxy)methyl]tetrahydro-5′-hydroxy-3,3-dimethyl-8′-methylenespiro[cyclohexane-1,4′(3′H)-[1H-7,9a]methanocyclohepta[c]pyran]-1′,9′(4′aH)-dione (ACI)
• Spiro[cyclohexane-1,4′(3′H)-[1H-7,9a]methanocyclohepta[c]pyran]-1′,9′(4′aH)-dione, 6-(acetyloxy)-2-[(acetyloxy)methyl]tetrahydro-5′-hydroxy-3,3-dimethyl-8′-methylene-, [4′R-[4′α(2R*,6S*),4′aβ,5′β,7′α,9′aα]]- (ZCI)
• Exidonin
• 84304-92-7
• AKOS040762266
• CS-0107273
• Enmein, 5,8-bis(acetyloxy)-8,10-deepoxy-13-deoxy-, acetate, (5alpha)-
• [(1S,1'R,3'S,5R,6S,7S,9S)-3'-acetyloxy-7-hydroxy-6',6'-dimethyl-10-methylidene-2,11-dioxospiro[3-oxatricyclo[7.2.1.01,6]dodecane-5,2'-cyclohexane]-1'-yl]methyl acetate
• FS-7625
• ((1R,2S,4a'S,5'S,6R,7'S,9a'S)-2-acetoxy-5'-hydroxy-5,5-dimethyl-8'-methylene-1',9'-dioxohexahydro-1'H,3'H-spiro[cyclohexane-1,4'-[7,9a]methanocyclohepta[c]pyran]-6-yl)methyl acetate
• HY-N7229
• (+)-Rabdosin B
• ((1S,1'R,3'S,5R,6S,7S,9S)-3'-acetyloxy-7-hydroxy-6',6'-dimethyl-10-methylidene-2,11-dioxospiro(3-oxatricyclo(7.2.1.01,6)dodecane-5,2'-cyclohexane)-1'-yl)methyl acetate
• DA-67091

• InChIKey： LUXJXSFHXOVGTA-DUAAMXSASA-N
• Inchi： 1S/C24H32O8/c1-12-15-8-16(27)19-23(9-15,20(12)28)21(29)31-11-24(19)17(10-30-13(2)25)22(4,5)7-6-18(24)32-14(3)26/h15-19,27H,1,6-11H2,2-5H3/t15-,16+,17-,18+,19-,23+,24+/m1/s1
• SMILES： C([C@@H]1C(C)(C)CC[C@H](OC(=O)C)[C@@]21COC(=O)[C@]13C(=O)C(=C)[C@H](C[C@@H]([C@@H]21)O)C3)OC(=O)C

Computed Properties

• Exact Mass: 448.20971797 g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 5
• Monoisotopic Mass: 448.20971797 g/mol
• Heavy Atom Count: 32
• Complexity: 890
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 116
• Molecular Weight: 448.5

Experimental Properties

• Refractive Index: 1.552
• Boiling Point: 613.4°C at 760 mmHg
• Flash Point: 206.3°C
• Color/Form: Cryst.
• Density: 1.28

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones